93-73-2

Bis(dibutylthiocarbamoyl) sulfide

In Stock

• CAS RN:
• 93-73-2

• Formula:
• C18H36N2S3

• InChI:
• InChI=1S/C18H36N2S3/c1-5-9-13-19(14-10-6-2)17(21)23-18(22)20(15-11-7-3)16-12-8-4/h5-16H2,1-4H3

• InChIKey:
• LEOJDCQCOZOLTQ-UHFFFAOYSA-N

• Bis(dibutylthiocarbamoyl) sulfide is a useful research compound. Its molecular formula is C18H36N2S3 and its molecular weight is 376.7 g/mol. The purity is usually 95%.

1-(Cyclohexyloxy)-4-nitrobenzene

In Stock

• CAS RN:
• 5493-73-2

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h6-9,11H,1-5H2

• InChIKey:
• JZCYGTUBVIJZOJ-UHFFFAOYSA-N

• 1-(Cyclohexyloxy)-4-nitrobenzene is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.256. The purity is usually 95%.

Steffimycinol

• CAS RN:
• 63493-73-2

• Formula:
• C21H20O9

• InChI:
• InChI=1S/C21H20O9/c1-21(28)19(27)10-6-9-13(17(25)14(10)18(26)20(21)30-3)16(24)12-8(15(9)23)4-7(29-2)5-11(12)22/h4-6,18-20,22,25-28H,1-3H3

• InChIKey:
• GELQCQRLAMAWDN-UHFFFAOYSA-N

• Steffimycinol is a useful research compound. Its molecular formula is C21H20O9 and its molecular weight is 416.4 g/mol. The purity is usually 95%.

4-Tert-butyl-3-chlorophenol

In Stock

• CAS RN:
• 34593-73-2

• Formula:
• C10H13ClO

• InChI:
• InChI=1S/C10H13ClO/c1-10(2,3)8-5-4-7(12)6-9(8)11/h4-6,12H,1-3H3

• InChIKey:
• XXZNDRDKECUZMB-UHFFFAOYSA-N

• 4-Tert-butyl-3-chlorophenol is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.

4-Chloro-6-methoxy-2-methylquinoline

In Stock

• CAS RN:
• 50593-73-2

• Formula:
• C11H10ClNO

• InChI:
• InChI=1S/C11H10ClNO/c1-7-5-10(12)9-6-8(14-2)3-4-11(9)13-7/h3-6H,1-2H3

• InChIKey:
• WABDZSKKLDCIRM-UHFFFAOYSA-N

• 4-Chloro-6-methoxy-2-methylquinoline is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.

6-Methoxypyridine-2-carboxylic acid

In Stock

• CAS RN:
• 26893-73-2

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c1-11-6-4-2-3-5(8-6)7(9)10/h2-4H,1H3,(H,9,10)

• InChIKey:
• KSWBODXXZITTPO-UHFFFAOYSA-N

• 6-Methoxypyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.14 g/mol. The purity is usually 95%.

Diethyl ((5-bromopyridin-2-yl)methyl)phosphonate

In Stock

• CAS RN:
• 380893-73-2

• Formula:
• C10H15BrNO3P

• InChI:
• InChI=1S/C10H15BrNO3P/c1-3-14-16(13,15-4-2)8-10-6-5-9(11)7-12-10/h5-7H,3-4,8H2,1-2H3

• InChIKey:
• FXHRUJPAPFLBML-UHFFFAOYSA-N

• Diethyl ((5-bromopyridin-2-yl)methyl)phosphonate is a useful research compound. Its molecular formula is C10H15BrNO3P and its molecular weight is 308.11 g/mol. The purity is usually 95%.

Ethyl 2-cyano-3-(4-pyridinyl)acrylate

In Stock

• CAS RN:
• 123293-73-2

• Formula:
• C11H10N2O2

• InChI:
• InChI=1S/C11H10N2O2/c1-2-15-11(14)10(8-12)7-9-3-5-13-6-4-9/h3-7H,2H2,1H3/b10-7+

• InChIKey:
• XLQQQEHSYHZOLQ-JXMROGBWSA-N

• Ethyl 2-cyano-3-(4-pyridinyl)acrylate is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.213. The purity is usually 95%.

Methyl 4-(4-bromophenyl)-2,2-dimethyl-4-oxobutanoate

Usually In Stock

• CAS RN:
• 791593-73-2

• Formula:
• C13H15BrO3

• InChI:
• InChI=1S/C13H15BrO3/c1-13(2,12(16)17-3)8-11(15)9-4-6-10(14)7-5-9/h4-7H,8H2,1-3H3

• InChIKey:
• DPUUNEZEFLAPQM-UHFFFAOYSA-N

• Methyl 4-(4-bromophenyl)-2,2-dimethyl-4-oxobutanoate is a useful research compound. Its molecular formula is C13H15BrO3 and its molecular weight is 299.16 g/mol. The purity is usually 95%.

N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazol-2-amine

In Stock

• CAS RN:
• 330793-73-2

• Formula:
• C19H21BN2O3

• InChI:
• InChI=1S/C19H21BN2O3/c1-18(2)19(3,4)25-20(24-18)13-9-11-14(12-10-13)21-17-22-15-7-5-6-8-16(15)23-17/h5-12H,1-4H3,(H,21,22)

• InChIKey:
• GUNKGHIRBGTYJC-UHFFFAOYSA-N

• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazol-2-amine is a useful research compound. Its molecular formula is C19H21BN2O3 and its molecular weight is 336.2 g/mol. The purity is usually 95%.

3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898793-73-2

• Formula:
• C20H22O3

• InChI:
• InChI=1S/C20H22O3/c1-4-23-20(22)18-7-5-6-17(13-18)19(21)11-10-16-9-8-14(2)12-15(16)3/h5-9,12-13H,4,10-11H2,1-3H3

• InChIKey:
• HSELHLWKYJJDER-UHFFFAOYSA-N

• 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C20H22O3 and its molecular weight is 310.4 g/mol. The purity is usually 95%.

9-(4-methoxybenzyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

In Stock

• CAS RN:
• 929493-73-2

• Formula:
• C25H21NO4

• InChI:
• InChI=1S/C25H21NO4/c1-28-19-9-7-17(8-10-19)13-26-14-21-23(30-16-26)12-11-20-24(27)22(15-29-25(20)21)18-5-3-2-4-6-18/h2-12,15H,13-14,16H2,1H3

• InChIKey:
• RZOJJWTUGPUTBB-UHFFFAOYSA-N

• 9-(4-methoxybenzyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C25H21NO4 and its molecular weight is 399.446. The purity is usually 95%.

1-[(morpholin-4-yl)methyl]cyclopropan-1-ol

In Stock

• CAS RN:
• 1784793-73-2

• Formula:
• C8H15NO2

• 1-[(morpholin-4-yl)methyl]cyclopropan-1-ol is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.2. The purity is usually 95%.

2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)acetamide

In Stock

• CAS RN:
• 1797093-73-2

• Formula:
• C15H14FN3O3S

• InChI:
• InChI=1S/C15H14FN3O3S/c16-9-3-5-10(6-4-9)22-8-12(20)19-15-18-11-2-1-7-17-14(21)13(11)23-15/h3-6H,1-2,7-8H2,(H,17,21)(H,18,19,20)

• InChIKey:
• TWORLMJVWAHRER-UHFFFAOYSA-N

• 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)acetamide is a useful research compound. Its molecular formula is C15H14FN3O3S and its molecular weight is 335.35. The purity is usually 95%.

4-oxo-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-4H-chromene-2-carboxamide

In Stock

• CAS RN:
• 1797293-73-2

• Formula:
• C24H22N4O3

• InChI:
• InChI=1S/C24H22N4O3/c29-20-15-22(31-21-11-4-2-8-17(20)21)24(30)26-13-14-28-19-10-3-1-7-16(19)23(27-28)18-9-5-6-12-25-18/h2,4-6,8-9,11-12,15H,1,3,7,10,13-14H2,(H,26,30)

• InChIKey:
• JFCSOKDSUZDHOV-UHFFFAOYSA-N

• 4-oxo-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C24H22N4O3 and its molecular weight is 414.465. The purity is usually 95%.

5'-bromo-N-(cyanomethyl)-[2,2'-bithiophene]-5-carboxamide

Usually In Stock

• CAS RN:
• 1797893-73-2

• Formula:
• C11H7BrN2OS2

• InChI:
• InChI=1S/C11H7BrN2OS2/c12-10-4-3-8(17-10)7-1-2-9(16-7)11(15)14-6-5-13/h1-4H,6H2,(H,14,15)

• InChIKey:
• YHBSDMATIXJISK-UHFFFAOYSA-N

• 5'-bromo-N-(cyanomethyl)-[2,2'-bithiophene]-5-carboxamide is a useful research compound. Its molecular formula is C11H7BrN2OS2 and its molecular weight is 327.21. The purity is usually 95%.

2-[[1-(1,3-Thiazole-4-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

Usually In Stock

• CAS RN:
• 2379993-73-2

• Formula:
• C16H16N4O2S

• InChI:
• InChI=1S/C16H16N4O2S/c17-7-12-3-4-18-15(6-12)22-9-13-2-1-5-20(8-13)16(21)14-10-23-11-19-14/h3-4,6,10-11,13H,1-2,5,8-9H2

• InChIKey:
• JHAXMPYQXKUCIG-UHFFFAOYSA-N

• 2-[[1-(1,3-Thiazole-4-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.39. The purity is usually 95%.

1,3-Dimethyl-2-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404193-73-2

• Formula:
• C9H9Cl3O

• InChI:
• InChI=1S/C9H9Cl3O/c1-6-4-3-5-7(2)8(6)13-9(10,11)12/h3-5H,1-2H3

• InChIKey:
• PYRIWWTZZITNJD-UHFFFAOYSA-N

• 1,3-Dimethyl-2-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C9H9Cl3O and its molecular weight is 239.5 g/mol. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-3-(1-methylpyrazol-4-yl)-1,2-oxazole-5-carboxamide;hydrochloride

In Stock

• CAS RN:
• 2418593-73-2

• Formula:
• C17H18ClN5O2

• InChI:
• InChI=1S/C17H17N5O2.ClH/c1-22-9-11(8-19-22)13-7-15(24-21-13)17(23)20-14-6-10-4-2-3-5-12(10)16(14)18;/h2-5,7-9,14,16H,6,18H2,1H3,(H,20,23);1H/t14-,16-;/m1./s1

• InChIKey:
• HWNKJHRNBIPNKB-VNYZMKMESA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-3-(1-methylpyrazol-4-yl)-1,2-oxazole-5-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C17H18ClN5O2 and its molecular weight is 359.81. The purity is usually 95%.